Cas no 287492-06-2 (Acetonitrile,2-hydroxy-2-(6-oxo-2,4-cyclohexadien-1-ylidene)-)

• Product Name: Acetonitrile,2-hydroxy-2-(6-oxo-2,4-cyclohexadien-1-ylidene)-
• CAS No: 287492-06-2
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 248769
• PubChem ID: 45082850
• Update Time: 2025-04-19

Acetonitrile,2-hydroxy-2-(6-oxo-2,4-cyclohexadien-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-hydroxy-2-(6-oxo-2,4-cyclohexadien-1-ylidene)-
• Acetonitrile,hydroxy(6-oxo-2,4-cyclohexadien-1-ylidene)- (9CI)
• 287492-06-2
• o-Hydroxy-benzoylcyanid
• ACETONITRILE,HYDROXY(6-OXO-2,4-CYCLOHEXADIEN-1-YLIDENE)-

• Inchi： 1S/C8H5NO2/c9-5-8(11)6-3-1-2-4-7(6)10/h1-4,10H
• InChI Key： ASKGXAONDBFRCW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C#N)=O

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• PSA: 61.09